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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514 Get Quote

Technical Support Center: NDI-091143
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

precipitation issues with the ATP-citrate lyase (ACLY) inhibitor, NDI-091143, in experimental

media.

Frequently Asked Questions (FAQs)
Q1: What is NDI-091143 and what is its mechanism of action?

NDI-091143 is a potent and high-affinity small molecule inhibitor of human ATP-citrate lyase

(ACLY).[1][2][3] It functions through an allosteric mechanism, binding to a hydrophobic cavity

near the citrate binding site.[4][5] This binding induces significant conformational changes in

the enzyme, which indirectly blocks the binding and recognition of citrate, thereby inhibiting

ACLY's catalytic activity.[2][5] ACLY is a crucial enzyme in cellular metabolism, responsible for

converting citrate into acetyl-CoA, a key precursor for fatty acid and cholesterol biosynthesis.[4]

[6]

Q2: I observed a precipitate in my cell culture medium after adding NDI-091143. What are the

common causes?

Precipitation of small molecule inhibitors like NDI-091143 in cell culture media is a common

issue that can arise from several factors:
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Exceeding Solubility Limits: The most frequent cause is exceeding the solubility of NDI-
091143 in the aqueous environment of the cell culture medium. While highly soluble in

DMSO, its aqueous solubility is very low.[1]

Improper Stock Solution Handling: Incomplete dissolution of the initial DMSO stock solution

can lead to precipitation upon dilution into the aqueous culture medium.[7] It is also crucial to

use fresh, moisture-free DMSO, as absorbed moisture can reduce the solubility of the

compound.[1][8]

Temperature Shock: Adding a cold, concentrated stock solution of NDI-091143 to warmer

cell culture medium can cause a sudden temperature change, leading to precipitation.[7][9]

High Final Concentration: The final concentration of NDI-091143 in the media may be too

high, surpassing its solubility threshold in that specific medium formulation.[7]

pH Instability: Although less common for many inhibitors, significant shifts in the pH of the

culture medium can affect a compound's charge and solubility.[7]

Interactions with Media Components: NDI-091143 may interact with components in the

media, such as salts or proteins in serum, forming insoluble complexes.[9]

Q3: What are the recommended solvent and storage conditions for NDI-091143?

NDI-091143 is soluble in DMSO.[1][2][10] For long-term storage, the powdered form should be

kept at -20°C for up to 3 years.[1] Once dissolved in a solvent, it is recommended to aliquot the

stock solution to avoid repeated freeze-thaw cycles.[3] These aliquots can be stored at -80°C

for up to a year or at -20°C for one month.[1]

Data Presentation
Table 1: Solubility of NDI-091143 in Various Solvents
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 91 200.51

Use of fresh DMSO is

recommended as

moisture can reduce

solubility.[1]

DMSO 125 275.43 -

Ethanol 3 - -

Ethanol 5 - -

Ethanol 22 - -

Water Insoluble Insoluble -

Note: Solubility data may vary slightly between different suppliers and batches.

Troubleshooting Guides
If you are experiencing precipitation of NDI-091143 in your experiments, follow this step-by-

step troubleshooting guide.

Issue: Precipitate forms immediately upon adding NDI-091143 stock solution to the media.
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Potential Cause Recommended Solution

High Final Concentration

Decrease the final working concentration of

NDI-091143. Determine the empirical solubility

limit in your specific medium using the protocol

provided below.

Temperature Shock

Always pre-warm your cell culture medium to

37°C before adding the NDI-091143 stock

solution.[9]

Improper Mixing

After adding the stock solution to the pre-

warmed media, mix gently by swirling or

inverting the tube. Avoid vigorous vortexing.[11]

Poorly Dissolved Stock

Ensure your NDI-091143 stock solution is fully

dissolved. If necessary, gently warm the stock

solution to 37°C and vortex to ensure complete

dissolution before making dilutions.[12]

Issue: Precipitate forms over time during incubation.

Potential Cause Recommended Solution

Compound Instability/Interaction

The compound may be interacting with media

components over time.[9] Prepare fresh NDI-

091143-containing media immediately before

each experiment and add it to the cells promptly.

[11]

pH Shift in Media

Ensure your media is properly buffered for the

CO2 concentration in your incubator to maintain

a stable pH.[9]

Serum Interaction

If using serum-supplemented media, consider

reducing the serum concentration or testing the

experiment in a serum-free formulation if your

cell line permits.
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Experimental Protocols
Protocol 1: Empirical Determination of NDI-091143 Solubility in Cell Culture Medium

Objective: To determine the maximum concentration at which NDI-091143 remains soluble in

your specific cell culture medium under standard culture conditions.

Materials:

NDI-091143 high-concentration stock solution in DMSO (e.g., 100 mM)

Your complete cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or a 96-well plate

Calibrated pipettes and sterile tips

Incubator (37°C, 5% CO2)

Microscope

Procedure:

Prepare Serial Dilutions: a. Create a series of dilutions of NDI-091143 in your pre-warmed

complete cell culture medium. It is recommended to perform a 2-fold serial dilution. b. For

example, start with a high concentration (e.g., 200 µM) and dilute downwards. Ensure the

final DMSO concentration remains consistent across all dilutions and is at a level tolerated

by your cells (typically ≤ 0.1%).[8]

Incubation: a. Incubate the dilutions under the same conditions as your planned experiment

(e.g., 37°C, 5% CO2) for a duration equivalent to your experiment's endpoint (e.g., 24, 48, or

72 hours).[9]

Observation: a. Visually inspect each dilution for any signs of precipitation (e.g., cloudiness,

visible particles, or a film at the bottom of the tube/well) at various time points (e.g.,

immediately after preparation, 1 hour, 4 hours, 24 hours, etc.).[9] b. For a more detailed

examination, take a small aliquot from each dilution and observe it under a microscope to

distinguish between chemical precipitate and other artifacts.[9]
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Determine Maximum Soluble Concentration: a. The highest concentration that remains clear

and free of visible precipitate throughout the incubation period is the empirical solubility limit

for NDI-091143 in your specific experimental setup.

Visualizations
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Precipitation Observed

Is the final concentration too high?

Lower the final concentration.
Determine empirical solubility limit.

Yes

Was cold stock added to warm media?

No

Issue Resolved

Pre-warm media to 37°C before adding stock.

Yes

Is the stock solution fully dissolved?

No

Gently warm and vortex stock solution.

No

Does precipitation form over time?

Yes

Prepare fresh media for each experiment.
Minimize incubation time before adding to cells.

Yes

No, contact support
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Start

Prepare high-concentration
stock of NDI-091143 in DMSO

Pre-warm complete cell
culture medium to 37°C

Perform 2-fold serial dilutions
of stock into pre-warmed medium

Incubate dilutions at 37°C, 5% CO2
for the duration of the experiment

Visually and microscopically inspect
for precipitation at multiple time points

Identify the highest concentration
that remains precipitate-free

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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